L-Gulopyranose L-Gulopyranose L-gulopyranose is the L-enantiomer of gulopyranose. It is a L-gulose and a gulopyranose.
L-Gulose, also known as gulose or L-gulo-hexose, belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. L-Gulose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa).
Brand Name: Vulcanchem
CAS No.: 6027-89-0
VCID: VC0135350
InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4-,5-,6?/m0/s1
SMILES: C(C1C(C(C(C(O1)O)O)O)O)O
Molecular Formula: C6H12O6
Molecular Weight: 180.16 g/mol

L-Gulopyranose

CAS No.: 6027-89-0

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VCID: VC0135350

Molecular Formula: C6H12O6

Molecular Weight: 180.16 g/mol

L-Gulopyranose - 6027-89-0

CAS No. 6027-89-0
Product Name L-Gulopyranose
Molecular Formula C6H12O6
Molecular Weight 180.16 g/mol
IUPAC Name (3S,4S,5S,6S)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
Standard InChI InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4-,5-,6?/m0/s1
Standard InChIKey GZCGUPFRVQAUEE-JGWLITMVSA-N
Isomeric SMILES C([C@H]1[C@H]([C@@H]([C@@H](C(O1)O)O)O)O)O
SMILES C(C1C(C(C(C(O1)O)O)O)O)O
Canonical SMILES C(C1C(C(C(C(O1)O)O)O)O)O
Melting Point 25°C
Physical Description Solid
Description L-gulopyranose is the L-enantiomer of gulopyranose. It is a L-gulose and a gulopyranose.
L-Gulose, also known as gulose or L-gulo-hexose, belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. L-Gulose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa).
Synonyms L-(+)-Gulose;
PubChem Compound 10130220
Last Modified Nov 11 2021
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